3-methyl-1,2,4-thiadiazole-5-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of related compounds such as “3-methyl-1,2,4-thiadiazole-5-carbohydrazide” has been reported . The method involves the use of methyl or methyl-d3, which corresponds to 3-methyl-1,2,4-thiadiazole-5-carbohydrazide or the methyl-d3 deuterated form thereof . These compounds are useful as key intermediates in the synthesis of pharmaceutical compounds, especially fezolinetant and deuterated fezolinetant .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1,2,4-thiadiazole-5-carbaldehyde involves the reaction of 3-methyl-1,2,4-thiadiazole with an appropriate aldehyde.", "Starting Materials": [ "3-methyl-1,2,4-thiadiazole", "Aldehyde (e.g. formaldehyde, acetaldehyde, benzaldehyde)" ], "Reaction": [ "Mix 3-methyl-1,2,4-thiadiazole and aldehyde in a suitable solvent (e.g. ethanol, methanol)", "Add a catalytic amount of an acid catalyst (e.g. sulfuric acid, hydrochloric acid)", "Heat the mixture under reflux for several hours", "Cool the mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1009621-31-1 |
Product Name |
3-methyl-1,2,4-thiadiazole-5-carbaldehyde |
Molecular Formula |
C4H4N2OS |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
